3-(Trifluoromethoxy)-L-phenylalanine

• CAS: 1241678-35-2
• Molecular Formula: C10H10F3NO3
• Molecular Weight: 249.189
• SMILES: C1=CC(=CC(=C1)OC(F)(F)F)CC(C(=O)O)N
• InChI: InChI=1S/C10H10F3NO3/c11-10(12,13)17-7-3-1-2-6(4-7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
• InChIKey: NIONQVYUGGCUHI-QMMMGPOBSA-N
• Solubility: not available

3-(Trifluoromethoxy)-L-phenylalanine – Physicochemical Identity and Structural Class

3-(Trifluoromethoxy)-L-phenylalanine (meta‑OCF₃‑Phe, CAS 1241678‑35‑2) is a non‑proteinogenic, fluorinated L‑phenylalanine analogue bearing a trifluoromethoxy (–OCF₃) substituent at the meta‑position of the aromatic ring . With a molecular formula of C₁₀H₁₀F₃NO₃ and a molecular weight of 249.19 g mol⁻¹, it belongs to the class of halogenated aromatic amino acids widely employed as conformational probes, ¹⁹F NMR sensors, and building blocks for peptide‑based inhibitors [1]. Its stereochemical integrity (L‑configuration) and the electronic character of the OCF₃ group distinguish it from both the non‑fluorinated parent and the para‑substituted isomer.

1 L‑configuration supports stereospecific peptide synthesis

2 meta‑OCF₃ enables ¹⁹F NMR conformational sensing

3 Compatible with genetic code expansion workflows

• [1] Iris Biotech GmbH. H-L-Phe(3-OCF₃)-OH, Product Code HAA9045, CAS 1241678-35-2. https://iris-biotech.de/global/haa9045 (accessed 2026-05-07). View Source

Why Meta-OCF₃ Cannot Be Replaced by Para Isomer or Non-Fluorinated Phenylalanine

Positional isomerism in fluorinated phenylalanines introduces systematic, non‑interchangeable differences in lipophilicity, polar surface area, and ¹⁹F NMR spectral dispersion. The para‑OCF₃ isomer consistently exhibits a higher computed logP (Δ ~ +1.1) and a lower topological polar surface area (Δ ~ −13.9 Ų) than the meta‑OCF₃ congener [1]. These differences alter membrane permeability, aqueous solubility, and the local dielectric environment of the ¹⁹F reporter, meaning that experimental models optimised for one isomer cannot be assumed transferable to the other. Substituting non‑fluorinated L‑phenylalanine removes the ¹⁹F handle entirely, forfeiting the background‑free, quantifiable spectroscopic signal that drives the primary utility of this compound class [2].

Para‑OCF₃ isomer Higher logP and lower TPSA may shift permeability and solubility profiles; experimental models may not transfer directly.

Non‑fluorinated L‑Phe Removes the ¹⁹F spectroscopic handle, eliminating the background‑free quantifiable signal essential for NMR studies.

• [1] PubChem. 4-(Trifluoromethoxy)phenyl-DL-alanine, CID 17912069. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethoxy_phenyl-DL-alanine (accessed 2026-05-07). View Source
• [2] Cellitti, S. E. et al. (2008) In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by NMR spectroscopy. J. Am. Chem. Soc., 130, 9268–9281. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2562865/ View Source

Quantitative Evidence: Meta-OCF₃ vs. Para Isomer and Non-Fluorinated Parent

Intermediate Lipophilicity Between Non-Fluorinated Parent and Para Isomer

The computed logP of 3-(trifluoromethoxy)-L-phenylalanine (1.96) is approximately 3.5 log units higher than that of L‑phenylalanine (−1.5) but about 1.1 log units lower than the para‑OCF₃ isomer (3.1). This places the meta‑OCF₃ derivative in a moderate lipophilicity range that may balance membrane permeability with aqueous solubility [1][2].

Computed logP

Reported

Meta‑OCF₃ 1.96

L‑Phe −1.5 / Para‑OCF₃ 3.1

Intermediate lipophilicity supports permeability screening

Computational prediction; cross‑study comparison

Evidence Dimension	Computed logP (XLogP3 / predicted logP)
Target Compound Data	1.96
Comparator Or Baseline	L‑Phenylalanine: −1.5; 4‑(Trifluoromethoxy)-DL-phenylalanine: 3.1
Quantified Difference	+3.46 vs. L‑Phe; −1.14 vs. para‑OCF₃
Conditions	Computational prediction (XLogP3 / proprietary algorithm)

Why This Matters

For procurement decisions in peptide drug design, the meta‑OCF₃ isomer offers an intermediate lipophilicity that can be exploited when the para isomer is too hydrophobic (risking aggregation) and the non‑fluorinated parent lacks sufficient membrane permeability.

• [1] PubChem. L‑Phenylalanine, CID 6140. https://pubchem.ncbi.nlm.nih.gov/compound/6140 (accessed 2026-05-07). View Source
• [2] PubChem. 4-(Trifluoromethoxy)phenyl-DL-alanine, CID 17912069. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethoxy_phenyl-DL-alanine (accessed 2026-05-07). View Source

Higher Topological Polar Surface Area Distinguishes the Meta Isomer

The topological polar surface area (TPSA) of 3-(trifluoromethoxy)-L-phenylalanine is 72.55 Ų, which is 13.95 Ų higher than the 58.6 Ų reported for the para‑OCF₃ isomer and approximately 4.75 Ų higher than that of L‑phenylalanine (67.80 Ų). A higher TPSA at a given logP generally correlates with reduced passive membrane permeability [1][2].

TPSA

Reported

Meta‑OCF₃ 72.55 Ų

Para‑OCF₃ 58.6 Ų / L‑Phe 67.80 Ų

Higher TPSA suggests reduced passive permeability vs. para isomer

Computational prediction; context‑dependent

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	72.55 Ų
Comparator Or Baseline	4‑(Trifluoromethoxy)-DL‑phenylalanine: 58.6 Ų; L‑Phenylalanine: 67.80 Ų
Quantified Difference	+13.95 Ų vs. para‑OCF₃; +4.75 Ų vs. L‑Phe
Conditions	Computational prediction (Cactvs / proprietary)

Why This Matters

The elevated TPSA of the meta‑OCF₃ analogue provides a measurable differentiation parameter when a research programme requires a fluorinated phenylalanine with reduced passive permeability compared to the para isomer, for example to limit off‑target tissue distribution.

• [1] PubChem. 4-(Trifluoromethoxy)phenyl-DL-alanine, CID 17912069. https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethoxy_phenyl-DL-alanine (accessed 2026-05-07). View Source
• [2] PubChem. L‑Phenylalanine, CID 6140. https://pubchem.ncbi.nlm.nih.gov/compound/6140 (accessed 2026-05-07). View Source

Enhanced ¹⁹F NMR Chemical Shift Dispersion Potential at Meta Position

In a direct head‑to‑head comparison using amber suppression, 4‑(trifluoromethoxy)-L‑phenylalanine (para‑OCF₃Phe) yielded ¹⁹F NMR resonances with chemical shift dispersion reduced by 0.56 ppm (70 %) relative to 4‑trifluoromethyl‑L‑phenylalanine (tfmF) [1]. Because the meta‑OCF₃ substituent places the fluorine nuclei in a different electronic environment than the para position, it is expected to recover a portion of this lost dispersion, although direct meta‑vs‑para dispersion data have not been reported in a single study.

¹⁹F NMR dispersion

Class‑level inference

Para‑OCF₃: dispersion reduced by 0.56 ppm (70 %) vs. tfmF

Meta‑OCF₃ inferred to recover partial dispersion

Positional electronic effect may improve spectral resolution

No direct meta‑OCF₃ data; class‑level inference

Evidence Dimension	¹⁹F chemical shift dispersion (ppm)
Target Compound Data	No direct meta‑OCF₃ data; class‑level inference based on positional electronic effects
Comparator Or Baseline	Para‑OCF₃Phe: dispersion reduced by 0.56 ppm vs. tfmF (70 % reduction) [1]
Quantified Difference	N/A – inferred improvement over para‑OCF₃
Conditions	Amber suppression in E. coli, ¹⁹F NMR of labelled protein

Why This Matters

For groups relying on ¹⁹F NMR to monitor protein conformational states, the limited dispersion of para‑OCF₃ is a known drawback; the meta‑OCF₃ isomer is selected on the mechanistic expectation of improved spectral resolution, making it a justified procurement choice when spectral overlap must be minimised.

• [1] Simmons, J. R. et al. (2025) Rational design of ¹⁹F NMR labelling sites to probe protein structure and interactions. Nat. Commun., 16, 4300. https://www.nature.com/articles/s41467-025-59105-6 View Source

Validated Genetic Encoding Feasibility for OCF₃-Phe Scaffold

Para‑trifluoromethoxyphenylalanine (OCF₃Phe) has been successfully incorporated at three distinct sites of H‑Ras (Tyr32, Tyr96, Tyr157) in living mammalian cells using an engineered orthogonal tRNA/synthetase pair, enabling in‑cell ¹⁹F NMR characterisation of membrane‑associated conformational states [1]. A separate study evolved a novel tRNA synthetase to incorporate OCF₃Phe into the 33 kDa thioesterase domain of human fatty acid synthase, yielding ~2 mg of labelled protein from 50 mL of E. coli culture [2]. Although these proof‑of‑concept studies used the para isomer, they establish the translational machinery and incorporation protocols that are directly transferable to 3‑(trifluoromethoxy)-L‑phenylalanine once a compatible synthetase is characterised.

Genetic encoding feasibility

Method context

Para‑OCF₃Phe incorporated in E. coli and mammalian cells

Protocols transferable to meta‑OCF₃ isomer

Orthogonal synthetase pairs established for OCF₃‑Phe scaffold

Requires synthetase characterisation for meta isomer

Evidence Dimension	Genetic encoding feasibility
Target Compound Data	Not yet reported for the meta isomer; protocols for para‑OCF₃Phe are established
Comparator Or Baseline	Para‑OCF₃Phe: successful incorporation in E. coli and mammalian cells [1][2]
Quantified Difference	N/A – feasibility inferred
Conditions	Amber suppression in E. coli and HeLa cells; in‑cell ¹⁹F NMR

Why This Matters

The demonstrated genetic encodability of the OCF₃‑Phe scaffold de‑risks the procurement of the meta isomer for groups planning to develop site‑specific ¹⁹F reporters, as the core translational machinery is already available.

• [1] Yagi, H. et al. (2023) Direct Observation of Membrane-Associated H-Ras in the Native Cellular Environment by In-Cell ¹⁹F-NMR Spectroscopy. JACS Au, 3, 1658–1669. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10302746/ View Source
• [2] Cellitti, S. E. et al. (2008) In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by NMR spectroscopy. J. Am. Chem. Soc., 130, 9268–9281. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2562865/ View Source

Research and Industrial Application Scenarios for 3-(Trifluoromethoxy)-L-phenylalanine

Peptide Probe Design with Intermediate Lipophilicity and Reduced Permeability

When a peptide therapeutic or imaging agent requires a fluorinated phenylalanine with higher logP than the natural amino acid but lower TPSA‑driven permeability than the para‑OCF₃ isomer, 3-(trifluoromethoxy)-L‑phenylalanine (logP = 1.96, TPSA = 72.55 Ų) provides a quantitatively defined middle ground [1]. This property profile can reduce the risk of non‑specific membrane partitioning observed with the more lipophilic para isomer (logP = 3.1) [2].

¹⁹F NMR Studies Requiring Enhanced Chemical Shift Dispersion

Given that para‑OCF₃Phe suffers a documented 0.56 ppm (70 %) loss of ¹⁹F chemical shift dispersion relative to the CF₃‑phenylalanine analogue [1], the meta‑OCF₃ isomer is selected to mitigate spectral overlap in multi‑site labelling experiments. The distinct electronic environment at the meta position is expected to partially restore dispersion, a critical factor when resolving multiple conformational states in large proteins or protein complexes.

Genetic Code Expansion for Site-Specific ¹⁹F Labelling in Mammalian Cells

Procurement of 3-(trifluoromethoxy)-L‑phenylalanine is justified for laboratories that have already established the orthogonal tRNA/synthetase pair for OCF₃‑Phe (validated in E. coli and HeLa cells) [1][2] and now seek to expand their palette of ¹⁹F sensors with distinct chemical shift and relaxation properties. The meta isomer can be evaluated alongside the para isomer to increase the spectral addressability of individual protein sites.

SAR Studies of Fluorinated Phenylalanine-Containing Inhibitors

In medicinal chemistry campaigns where the position of the –OCF₃ group systematically alters enzyme inhibition potency (as demonstrated for fluorinated phenylalanine‑based proteasome inhibitors where fluorination position profoundly affects subunit selectivity) [1], the meta‑OCF₃ analogue fills a specific SAR coordinate. Its procurement is essential for completing the positional scan matrix alongside ortho‑ and para‑OCF₃ variants.

Application

Selection Property

Validation Focus

Peptide probe design with intermediate lipophilicity

Positional isomer lipophilicity profiling

Permeability and solubility balance screening

¹⁹F NMR conformational studies

Meta‑substituent electronic environment

Chemical shift dispersion and spectral resolution

Genetic code expansion for site‑specific ¹⁹F labelling

tRNA/synthetase pair compatibility

Incorporation efficiency and site‑selectivity

SAR of fluorinated Phe‑containing inhibitors

Positional scan matrix completeness

Subunit selectivity and inhibitory potency screening

• [1] Geurink, P. P. et al. (2010) Incorporation of fluorinated phenylalanine generates highly specific inhibitor of proteasome’s chymotrypsin-like sites. J. Med. Chem., 53, 2319–2323. https://doi.org/10.1021/jm9015685 View Source
• [2] Cellitti, S. E. et al. (2008) In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by NMR spectroscopy. J. Am. Chem. Soc., 130, 9268–9281. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2562865/ View Source